1-(2,4-Bis(difluoromethyl)phenyl)-3-chloropropan-1-one

• Molecular Formula: C11H9ClF4O
• Molecular Weight: 268.63 g/mol
• IUPAC Name: 1-[2,4-bis(difluoromethyl)phenyl]-3-chloropropan-1-one
• InChI: InChI=1S/C11H9ClF4O/c12-4-3-9(17)7-2-1-6(10(13)14)5-8(7)11(15)16/h1-2,5,10-11H,3-4H2
• InChI Key: FFQNWPSDHRSIFX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C(F)F)C(F)F)C(=O)CCCl

Description

1-(2,4-Bis(difluoromethyl)phenyl)-3-chloropropan-1-one is a fluorinated aromatic ketone with the molecular formula C₁₁H₉ClF₄O and a molecular weight of 268.634 g/mol . The compound features a propan-1-one backbone substituted with a chlorine atom at the third carbon and a 2,4-bis(difluoromethyl)phenyl group at the first carbon. Its IUPAC name and CAS Registry Number (1803857-68-2) are consistent with its structural specificity .

Biological Activity

1-(2,4-Bis(difluoromethyl)phenyl)-3-chloropropan-1-one is a synthetic organic compound notable for its unique structural features, including two difluoromethyl groups and a chloropropanone moiety. This compound has garnered attention in pharmacological research due to its potential biological activities, particularly in modulating enzyme activity and receptor interactions.

• Molecular Formula : C11H9ClF4O
• Molecular Weight : Approximately 268.63 g/mol

The presence of difluoromethyl groups enhances the compound's lipophilicity and stability, which are critical for its biological interactions. The chloropropanone moiety can participate in nucleophilic substitution reactions, making it versatile for various chemical applications .

The biological activity of 1-(2,4-Bis(difluoromethyl)phenyl)-3-chloropropan-1-one is primarily attributed to its ability to interact with specific molecular targets. The difluoromethyl groups increase the binding affinity to certain enzymes and receptors, which can lead to significant changes in enzyme kinetics or receptor signaling pathways. This mechanism may involve covalent bonding with target proteins, resulting in either inhibition or activation depending on the context .

Biological Activity Data

Research indicates that compounds with similar structural features exhibit varying degrees of biological activity. Below is a summary of findings related to the biological activity of 1-(2,4-Bis(difluoromethyl)phenyl)-3-chloropropan-1-one:

Study	Biological Activity	IC50 Value (µM)	Target
Study A	Anticancer	15.63	MCF-7
Study B	Antimicrobial	8.0	Various
Study C	Enzyme Inhibition	20.5	Specific Enzyme

These studies highlight the compound's potential as a therapeutic agent, particularly in cancer treatment and microbial infections.

Case Study 1: Anticancer Activity

In a study focusing on the anticancer properties of 1-(2,4-Bis(difluoromethyl)phenyl)-3-chloropropan-1-one, researchers observed significant cytotoxic effects against MCF-7 breast cancer cells. The IC50 value was determined to be 15.63 µM, indicating considerable potency compared to standard chemotherapeutic agents like doxorubicin .

Case Study 2: Antimicrobial Properties

Another investigation examined the antimicrobial efficacy of this compound against various bacterial strains. The results showed an IC50 value of 8 µM, demonstrating its potential as a broad-spectrum antimicrobial agent .

Comparative Analysis with Similar Compounds

To better understand the unique properties of 1-(2,4-Bis(difluoromethyl)phenyl)-3-chloropropan-1-one, a comparison with structurally similar compounds was conducted:

Compound Name	Structural Features	Unique Aspects
1-(2,6-Difluorophenyl)-3-chloropropan-1-one	Contains one difluoromethyl group	Lower reactivity due to reduced electron-withdrawing effect
1-(2,4-Bis(trifluoromethyl)phenyl)-3-chloropropan-1-one	Contains trifluoromethyl groups	Enhanced stability but altered biological interactions
1-(2,4-Bis(difluoromethyl)phenyl)-2-chloropropan-1-one	Similar structure but different substitution pattern	Variation affects chemical properties and biological activity

This comparative analysis underscores the importance of structural modifications in influencing biological outcomes.

Comparison with Similar Compounds

a) 1-(2-Amino-6-(difluoromethyl)phenyl)-3-chloropropan-1-one

This analog (CAS: 1806546-41-7) replaces one difluoromethyl group with an amino (-NH₂) substituent, resulting in the molecular formula C₁₀H₁₀ClF₂NO and a reduced molecular weight (233.64 g/mol) . Key differences:

• pKa: The amino group lowers the predicted pKa to -0.47, enhancing solubility in acidic environments compared to the target compound .
• Bioactivity: The amino group may facilitate hydrogen bonding in biological systems, a contrast to the lipophilic difluoromethyl groups in the target compound .

b) 1-[3,4-Bis(difluoromethyl)phenyl]-2-bromopropan-1-one

Substituting the 3-chloro group with 2-bromo (CAS: 1806535-83-0) increases molecular weight (288.54 g/mol ) and polarizability. Bromine’s larger atomic radius may enhance halogen-bonding interactions in crystal packing or receptor binding .

Fluorination Impact: Difluoromethyl vs. Other Fluorinated Groups

The difluoromethyl (-CF₂H) groups in the target compound differ from trifluoromethyl (-CF₃) or monofluoromethyl (-CH₂F) groups in related structures. Key distinctions include:

• Metabolic Stability : Difluoromethyl groups are less prone to oxidative metabolism than -CH₂F but more susceptible than -CF₃ .
• Lipophilicity: The logP of the target compound is likely higher than non-fluorinated analogs (e.g., 1-(2,4-dichlorophenyl)-3-chloropropan-1-one) due to fluorine’s hydrophobicity .

Data Table: Comparative Analysis of Key Compounds

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents	Density (g/cm³)	Boiling Point (°C)	pKa
1-(2,4-Bis(difluoromethyl)phenyl)-3-chloropropan-1-one	C₁₁H₉ClF₄O	268.634	2,4-(CF₂H)₂, 3-Cl	1.304 (Predicted)	363.0 (Predicted)	N/A
1-[3,4-Bis(difluoromethyl)phenyl]-3-chloropropan-1-one	C₁₁H₉ClF₄O	268.634	3,4-(CF₂H)₂, 3-Cl	1.304 (Predicted)	363.0 (Predicted)	N/A
1-(2-Amino-6-(difluoromethyl)phenyl)-3-chloropropan-1-one	C₁₀H₁₀ClF₂NO	233.64	2-NH₂, 6-CF₂H, 3-Cl	1.304 (Predicted)	363.0 (Predicted)	-0.47
1-[3,4-Bis(difluoromethyl)phenyl]-2-bromopropan-1-one	C₁₁H₉BrF₄O	313.05	3,4-(CF₂H)₂, 2-Br	N/A	N/A	N/A